Cas no 477887-19-7 (1-benzyl-2-[(E)-[(4-chlorophenyl)methylidene]amino]-4,5-diphenyl-1H-pyrrole-3-carbonitrile)

• Product Name: 1-benzyl-2-[(E)-[(4-chlorophenyl)methylidene]amino]-4,5-diphenyl-1H-pyrrole-3-carbonitrile
• CAS No: 477887-19-7
• MF: C₃₁H₂₂ClN₃
• MW: 471.979485988617
• CID: 5270209
• Update Time: 2026-03-09

1-benzyl-2-[(E)-[(4-chlorophenyl)methylidene]amino]-4,5-diphenyl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-BENZYL-2-([(E)-(4-CHLOROPHENYL)METHYLIDENE]AMINO)-4,5-DIPHENYL-1H-PYRROLE-3-CARBONITRILE
• 1H-Pyrrole-3-carbonitrile, 2-[[(4-chlorophenyl)methylene]amino]-4,5-diphenyl-1-(phenylmethyl)-
• 1-benzyl-2-[(E)-[(4-chlorophenyl)methylidene]amino]-4,5-diphenyl-1H-pyrrole-3-carbonitrile
• 1-benzyl-2-[(E)-(4-chlorophenyl)methylideneamino]-4,5-diphenylpyrrole-3-carbonitrile
• 1-benzyl-2-{[(E)-(4-chlorophenyl)methylidene]amino}-4,5-diphenyl-1H-pyrrole-3-carbonitrile

• Inchi： 1S/C31H22ClN3/c32-27-18-16-23(17-19-27)21-34-31-28(20-33)29(25-12-6-2-7-13-25)30(26-14-8-3-9-15-26)35(31)22-24-10-4-1-5-11-24/h1-19,21H,22H2/b34-21+
• InChI Key： HZFLOIQMVBGDEG-KEIPNQJHSA-N
• SMILES： ClC1C=CC(=CC=1)/C=N/C1=C(C#N)C(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 717
• XLogP3: 7.5
• Topological Polar Surface Area: 41.1